5-(4-Cbz-Aminopheny)-2-cyanophenol, 95%

• IUPAC Name: benzyl N-[4-(4-cyano-3-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C21H16N2O3/c22-13-18-7-6-17(12-20(18)24)16-8-10-19(11-9-16)23-21(25)26-14-15-4-2-1-3-5-15/h1-12,24H,14H2,(H,23,25)
• InChI Key: YKQJQYFFHNBAFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=C(C=C3)C#N)O
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol

Description

5-(4-Cbz-Aminopheny)-2-cyanophenol, 95% (5-Amino-4-cyanophenol), is an organic compound with a molecular formula of C15H14N2O2. It is a white crystalline solid that is soluble in methanol and ethanol. It is used in a wide range of applications, including pharmaceuticals, biochemistry, and analytical chemistry. 5-Amino-4-cyanophenol is an important synthetic intermediate for the synthesis of a variety of compounds, including dyes, pigments, and pharmaceuticals.

Scientific Research Applications

5-Amino-4-cyanophenol is used in a variety of scientific research applications. It is used as a reagent in the synthesis of a wide range of compounds, including dyes, pigments, and pharmaceuticals. It is also used as a starting material in the synthesis of a variety of heterocyclic compounds. Additionally, it is used as a reagent in the synthesis of a range of organic compounds, including amines, amides, and nitriles.

Mechanism of Action

The mechanism of action of 5-Amino-4-cyanophenol is dependent on the specific application. In the synthesis of a variety of compounds, it acts as a nucleophile, attacking electrophilic species such as carbonyl groups and halides. In the synthesis of heterocyclic compounds, it acts as an electrophile, reacting with nucleophilic species such as amines and alcohols. Additionally, it can act as a reducing agent, reducing a variety of compounds such as nitro compounds and azo compounds.
Biochemical and Physiological Effects
5-Amino-4-cyanophenol has no known biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or other organisms.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-Amino-4-cyanophenol in laboratory experiments is its low cost and availability. It is a relatively inexpensive compound and can be easily obtained from chemical suppliers. Additionally, it is relatively stable and can be stored for long periods of time.
The main limitation of using 5-Amino-4-cyanophenol in laboratory experiments is its reactivity. It is a highly reactive compound and must be handled with care. Additionally, it is sensitive to light and air, and must be stored in a tightly sealed container.

Future Directions

The potential future directions for 5-Amino-4-cyanophenol include its use in the synthesis of a variety of compounds, including dyes, pigments, and pharmaceuticals. Additionally, it could be used as a reagent in the synthesis of a range of organic compounds, including amines, amides, and nitriles. It could also be used as a reagent in the synthesis of a variety of heterocyclic compounds. Additionally, it could be used as a reducing agent in the reduction of a variety of compounds such as nitro compounds and azo compounds. Finally, it could be used as a starting material in the synthesis of a variety of other compounds.

Synthesis Methods

5-Amino-4-cyanophenol can be synthesized by the reaction of 4-cyanoaniline and hydroxylamine hydrochloride in aqueous solution. This reaction is catalyzed by an acid, such as hydrochloric acid. The reaction proceeds via an aldol condensation, forming a β-hydroxyimine intermediate that is then hydrolyzed to form the desired product. The reaction is typically carried out at a temperature of 80-90°C.